4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one

• IUPAC Name: 4-(4,4-difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one
• InChI: InChI=1S/C17H21F2N3O3/c1-25-14-10-13(4-7-20-14)22-9-8-21(11-15(22)23)16(24)12-2-5-17(18,19)6-3-12/h4,7,10,12H,2-3,5-6,8-9,11H2,1H3
• InChI Key: WPHPWVMBTGIDOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCN(CC2=O)C(=O)C3CCC(CC3)(F)F
• Molecular Formula: C17H21F2N3O3
• Molecular Weight: 353.36 g/mol

Description

4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one, also known as DF-MPPO, is a chemical compound that has been widely used in scientific research. This compound has been studied for its potential applications in various fields, including neuroscience, pharmacology, and drug development. In

Mechanism of Action

4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one acts as a competitive antagonist of the α7 receptor by binding to the orthosteric site of the receptor. This prevents the binding of acetylcholine and other agonists, which leads to the inhibition of downstream signaling pathways. 4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been shown to selectively block the α7 receptor without affecting other nicotinic receptors, which makes it a valuable tool for studying the specific functions of this receptor.
Biochemical and Physiological Effects:
4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been shown to have various biochemical and physiological effects, including the inhibition of inflammation, the improvement of cognitive function, and the reduction of pain sensitivity. These effects are mediated by the blockade of the α7 receptor and the downstream signaling pathways. 4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has also been shown to have a good safety profile and low toxicity, which makes it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has several advantages for lab experiments, including its high purity, reproducibility of synthesis, and specificity for the α7 receptor. However, it also has some limitations, including its limited solubility in water and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has several potential future directions for research, including the development of new drugs that target the α7 receptor for the treatment of various diseases, such as Alzheimer's disease, schizophrenia, and chronic pain. It can also be used to investigate the role of the α7 receptor in other physiological processes, such as inflammation and immune function. Moreover, 4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one can be used in combination with other drugs or therapies to enhance their efficacy and reduce their side effects.
Conclusion:
In conclusion, 4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is a valuable tool for scientific research in the fields of neuroscience and pharmacology. Its selective blockade of the α7 receptor has led to numerous studies investigating its potential applications in various diseases and physiological processes. 4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has several advantages and limitations for lab experiments, and its future directions include drug development and investigating its role in other physiological processes. Overall, 4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has the potential to contribute significantly to the advancement of scientific research and drug development.

Synthesis Methods

4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one can be synthesized by reacting 2-methoxypyridine-4-carboxylic acid with 4,4-difluorocyclohexanecarbonyl chloride and piperazine in the presence of a base. The reaction yields 4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one in high purity and yield. The synthesis method has been optimized and validated for reproducibility.

Scientific Research Applications

4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been extensively studied for its potential applications in neuroscience and pharmacology. It has been shown to act as a selective antagonist of the α7 nicotinic acetylcholine receptor, which is involved in various physiological processes, including learning and memory, attention, and inflammation. 4-(4,4-Difluorocyclohexanecarbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been used to investigate the role of the α7 receptor in these processes and to develop new drugs that target this receptor.